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Compound of Interest

Compound Name: 2-(Methylthio)acetamide

Cat. No.: B153749

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Methylthio)acetamide is a sulfur-containing organic compound that serves as a versatile
building block in organic synthesis.[1] Its utility is prominent in the preparation of various
pharmaceuticals and agrochemicals.[1] This technical guide provides a comprehensive
overview of the physicochemical properties, synthesis, spectroscopic data, reactivity, and
potential biological applications of 2-(Methylthio)acetamide, along with detailed experimental
protocols and safety information.

Physicochemical Properties

2-(Methylthio)acetamide is a white to almost white crystalline solid.[1][2] It is soluble in polar
solvents such as methanol.[1][2] Key physicochemical data are summarized in the table below.
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Property Value Reference
CAS Number 22551-24-2 [1112]
Molecular Formula CsH7/NOS [1][2]
Molecular Weight 105.16 g/mol [11[2]
Melting Point 99-104 °C [1][2]
Boiling Point 259 °C [1][2]
Appearance White crystalline solid [1112]
Solubility Soluble in polar solvents (e.g., (2]
methanol)

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 2-
(Methylthio)acetamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical o ) )
Nucleus Solvent _ Multiplicity Integration Assignment
Shift (8) ppm
H DMSO-ds 2.10 Singlet 3H -SCHs
1H DMSO-ds 3.45 Singlet 2H -CH2-
H DMSO-ds 7.20 Broad Singlet 2H -NH:z

Infrared (IR) Spectroscopy

Wavenumber (cm—1) Assignment
1650 C=0 (Amide I) Stretch
2550 S-H Stretch (trace impurity)

Synthesis and Purification
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2-(Methylthio)acetamide can be synthesized through several routes, with the nucleophilic
substitution of chloroacetamide being a common method.

Synthesis via Nucleophilic Substitution

A prevalent method for the synthesis of 2-(Methylthio)acetamide involves the reaction of
chloroacetamide with a methylthiol source, such as sodium thiomethoxide.

Experimental Protocol: Synthesis of 2-(Methylthio)acetamide
Materials:

e Chloroacetamide

e Sodium thiomethoxide

o Ethanol/water (1:1 v/v)

e Hydrochloric acid (for neutralization)

o Ethyl acetate (for extraction)

e Anhydrous magnesium sulfate

» Rotary evaporator

» Standard glassware for organic synthesis
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
chloroacetamide in an ethanol/water (1:1 v/v) mixture.

o Add sodium thiomethoxide to the solution portion-wise while stirring. An exothermic reaction
may be observed.

o Heat the reaction mixture to 60-70 °C and maintain it at this temperature for 4-6 hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).
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e Upon completion, cool the reaction mixture to room temperature and neutralize it with a
suitable acid, such as dilute hydrochloric acid.

» Extract the product with ethyl acetate.
e Wash the organic layer with brine, dry it over anhydrous magnesium sulfate, and filter.

e Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude
product.

Purification

The crude 2-(Methylthio)acetamide can be purified by recrystallization or column
chromatography.[1]

» Recrystallization: Using an ethanol/water (3:1) mixture can yield crystals with 299% purity.[1]

o Column Chromatography: Purification over silica gel using a hexane:ethyl acetate (4:1)
eluent can remove sulfur-containing impurities.[1]

Synthesis

Sodium Thiomethoxide AP
Purification

Column Chromatography
Crude Product Pure 2-(Methylthio)acetamide
I— Recrystallization

Chloroacetamide Reaction
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Caption: Synthesis and Purification Workflow.
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Chemical Reactivity

The functional groups in 2-(Methylthio)acetamide, the methylthio group and the amide group,
allow for a variety of chemical transformations.

o Oxidation: The methylthio group can be oxidized to form the corresponding sulfoxide or
sulfone using oxidizing agents like hydrogen peroxide.

¢ Reduction: The amide group can be reduced.

o Substitution: The methylthio group can be involved in substitution reactions.

2-(Methylthio)acetamide

ical Reactlons

Chen
\/

Oxidation . Reduction s g SUDStitution

Sulfoxide/Sulfone Substituted Acetamides

Click to download full resolution via product page
Caption: Reactivity of 2-(Methylthio)acetamide.

Applications in Research and Drug Development

2-(Methylthio)acetamide is a valuable intermediate in the synthesis of more complex
molecules.

o Pharmaceutical Synthesis: It is a key intermediate in the synthesis of the non-steroidal anti-
inflammatory drug (NSAID) nepafenac.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b153749?utm_src=pdf-body
https://www.benchchem.com/product/b153749?utm_src=pdf-body-img
https://www.benchchem.com/product/b153749?utm_src=pdf-body
https://www.benchchem.com/product/b153749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Heterocyclic Chemistry: It serves as a precursor for the synthesis of various heterocyclic
compounds, which are important scaffolds in many biologically active molecules.

e Peptidomimetics: This compound can be incorporated into peptidomimetics to enhance their
stability and binding affinity.

Biological Activity

Preliminary studies have indicated that 2-(Methylthio)acetamide may possess several
biological activities.

o Antimicrobial Properties: Research suggests potential antimicrobial activity against certain
bacterial strains.

o Anti-inflammatory Research: It is being investigated for its anti-inflammatory properties,
possibly through the inhibition of cyclooxygenase (COX) enzymes.

e Nematicidal Activity: In agriculture, it has shown promise in controlling root-knot nematodes.
Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method)
Materials:

e 2-(Methylthio)acetamide

» Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

e Mueller-Hinton Broth (MHB)

e 96-well microtiter plates

e Spectrophotometer

e Incubator

Procedure:

» Prepare a stock solution of 2-(Methylthio)acetamide in a suitable solvent (e.g., DMSO).
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o Perform serial two-fold dilutions of the compound in MHB in a 96-well plate to achieve a
range of concentrations.

e Prepare a standardized inoculum of the test bacteria (e.g., 0.5 McFarland standard).

 Inoculate each well (except for the sterility control) with the bacterial suspension.

e Include a positive control (bacteria in MHB without the compound) and a negative control
(MHB only).

 Incubate the plates at 37 °C for 18-24 hours.

o Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration of the
compound that completely inhibits visible bacterial growth.

Prepare Compound Dilutions Prepare Bacterial Inoculum

l

Inoculate Microtiter Plate

Incubate Plate

Determine MIC

Click to download full resolution via product page

Caption: MIC Assay Workflow.

Safety and Handling

2-(Methylthio)acetamide is classified as a skin and eye irritant (Category 2 under GHS).[3]
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e Handling: Use personal protective equipment (PPE) such as gloves, goggles, and a lab coat.
[3] Work in a well-ventilated area or a fume hood.

» Storage: Store in a cool, dry place away from oxidizing agents.

e First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water.[3] If
inhaled, move to fresh air. Seek medical attention if irritation persists.[3]

Conclusion

2-(Methylthio)acetamide is a chemical compound with significant potential in synthetic
chemistry, particularly in the pharmaceutical and agrochemical industries. Its versatile reactivity
and emerging biological activities make it a subject of interest for further research and
development. Proper handling and safety precautions are essential when working with this
compound. This guide provides a foundational understanding for professionals engaged in the
study and application of 2-(Methylthio)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b153749?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

